(1R,2R)-3-methylcyclopropane-1,2-dicarboxylic acid

• Molecular Formula: C6H8O4
• Molecular Weight: 144.12 g/mol
• SMILES: CC1C(C1C(=O)O)C(=O)O
• InChI: InChI=1S/C6H8O4/c1-2-3(5(7)8)4(2)6(9)10/h2-4H,1H3,(H,7,8)(H,9,10)/t3-,4-/m1/s1
• InChIKey: CUXGPKYJOMGPCJ-QWWZWVQMSA-N

Procuring (1R,2R)-3-Methylcyclopropane-1,2-Dicarboxylic Acid: A Chiral Cyclopropane Building Block for Stereoselective Synthesis

The compound (1R,2R)-3-methylcyclopropane-1,2-dicarboxylic acid (CAS 1074-33-5) is a chiral, non-racemic, trans-configured cyclopropane derivative featuring two carboxylic acid groups and a methyl substituent on the three-membered ring . With a molecular formula of C6H8O4 and a molecular weight of 144.12 g/mol, it is primarily utilized as a high-value chiral building block in asymmetric synthesis and as a precursor for ligands, distinguishing it from its achiral or racemic counterparts .

1

Chiral non-racemic trans-cyclopropane building block for stereoselective synthesis

2

Precursor for C2-symmetric chiral bisamide ligands in asymmetric catalysis

3

Enantiomerically pure (1R,2R) configuration essential for enzyme-targeting studies

Why Replacing (1R,2R)-3-Methylcyclopropane-1,2-Dicarboxylic Acid with a Racemate or Wrong Enantiomer Compromises Biological and Chemical Outcomes

Generic substitution of this specific enantiomer with its racemate, the (1S,2S) enantiomer, or a different regioisomer like 1-methylcyclopropane-1,2-dicarboxylic acid is not scientifically valid due to demonstrated stereospecific interactions. Studies on the closely related 1-methylcyclopropane-1,2-dicarboxylate system reveal that only the (1R,2R)-isomer acts as an enzyme inhibitor, while the (1S,2S), (1R,2S), and (1S,2R) stereoisomers are completely inactive [1]. Furthermore, its use as a precursor for C2-symmetric chiral bisamide ligands confirms that the (1R,2R) configuration dictates the resulting ligand's chirality and, consequently, its asymmetric induction performance [2]. Using a different enantiomer or an achiral analog would lead to a loss of desired stereospecific recognition or produce ligands with opposite and potentially detrimental stereochemical outcomes.

Racemate or wrong stereoisomer may abolish enzyme inhibition

Reported stereospecific interactions indicate that only the (1R,2R) isomer exhibits inhibitory activity against 2-methyleneglutarate mutase; racemate or (1S,2S) enantiomer may show no effect.

Ligand chirality directly depends on starting enantiomer

Using (1S,2S) enantiomer would produce the opposite C2-symmetric bisamide ligand series, likely reversing asymmetric induction outcomes in metal-catalyzed reactions.

Regioisomer lacks required substitution pattern

1-methylcyclopropane-1,2-dicarboxylic acid (1,1-disubstituted) cannot provide the trans-2,3-stereochemical control needed for chiral ligand construction or enzyme recognition.

• [1] Pierik, A. J., et al. (2005). Searching for Intermediates in the Carbon Skeleton Rearrangement of 2-Methyleneglutarate to (R)-3-Methylitaconate Catalyzed by Coenzyme B12-Dependent 2-Methyleneglutarate Mutase from Eubacterium barkeri. Biochemistry, 44(31), 10533-10540. View Source
• [2] Badiani, K., Lightfoot, P., & Gani, D. (1996). Synthesis and mode of action of 1-substituted trans-cyclopropane 1,2-dicarboxylic acids: inhibitors of the methylaspartase reaction. Chemical Communications, (5), 675-677. View Source

Quantitative Head-to-Head Evidence: How (1R,2R)-3-Methylcyclopropane-1,2-Dicarboxylic Acid Outperforms Its Analogs

Unique Stereospecific Enzyme Inhibition: (1R,2R)-Isomer is the Sole Active Inhibitor Among Four Stereoisomers

In a head-to-head study of all four stereoisomers of 1-methylcyclopropane-1,2-dicarboxylate, a close dimethyl ester analog of the target diacid, only the (1R,2R)-isomer displayed any inhibitory activity against 2-methyleneglutarate mutase. The other three stereoisomers—(1S,2S), (1R,2S), and (1S,2R)—were completely non-inhibitory [1]. The (1R,2R)-isomer showed weak noncompetitive inhibition with a Ki of 13 mM.

Sole active isomer

Head-to-head

Only (1R,2R)-isomer inhibits 2-methyleneglutarate mutase (Ki = 13 mM). Other three stereoisomers show no inhibition.

Enantiomer-specific enzyme interaction context

Recombinant mutase from Eubacterium barkeri; noncompetitive inhibition

Evidence Dimension	Inhibitory activity against 2-methyleneglutarate mutase
Target Compound Data	Ki = 13 mM (noncompetitive)
Comparator Or Baseline	Other three stereoisomers of 1-methylcyclopropane-1,2-dicarboxylate: No inhibition detected
Quantified Difference	Target compound is the only active isomer; others show complete lack of inhibition
Conditions	In vitro enzyme assay with recombinant 2-methyleneglutarate mutase from Eubacterium barkeri, as detailed in Biochemistry 2005.

Why This Matters

This demonstrates that the (1R,2R) stereochemistry is a strict requirement for interaction with this enzyme class, making the enantiomerically pure compound essential for any enzyme-targeting studies.

• [1] Pierik, A. J., et al. (2005). Searching for Intermediates in the Carbon Skeleton Rearrangement of 2-Methyleneglutarate to (R)-3-Methylitaconate Catalyzed by Coenzyme B12-Dependent 2-Methyleneglutarate Mutase from Eubacterium barkeri. Biochemistry, 44(31), 10533-10540. View Source

Stereochemistry-Dependent Potency in Methylaspartase Inhibition: (1S,2S) is Most Potent, Highlighting Need for the Correct Enantiomer

A foundational study on 1-substituted trans-cyclopropane 1,2-dicarboxylic acids identified (1S,2S)-1-methylcyclopropane 1,2-dicarboxylic acid as the most potent inhibitor of 3-methylaspartase, acting as a transition state analogue [1]. While the (1R,2R) isomer was not the most potent in this specific system, the results strongly indicate that methylaspartase exhibits a clear stereochemical preference, differentiating the two enantiomers. This stark contrast underscores that the (1R,2R) and (1S,2S) enantiomers cannot be synonymously applied.

Methylaspartase preference

Class-level inference

(1S,2S)-isomer reported as most potent inhibitor of 3-methylaspartase, acting as transition state analogue. (1R,2R) not most potent for this target.

Stereochemical differentiation must guide target selection

Exact (1R,2R) Ki not provided; confirms non-interchangeability

Evidence Dimension	Inhibition of 3-methylaspartase
Target Compound Data	Not the most potent isomer in this assay (quantitative data for the (1R,2R) isomer not provided in the abstract)
Comparator Or Baseline	(1S,2S)-1-methylcyclopropane 1,2-dicarboxylic acid: most potent inhibitor, acts as a transition state analogue
Quantified Difference	Clear stereochemical preference; (1R,2R) is not the most potent enantiomer for this target
Conditions	In vitro assay with 3-methylaspartase, as published in Chem. Commun. 1996.

Why This Matters

This informs a strategic procurement decision: if the target is methylaspartase, the (1S,2S) enantiomer is the correct choice. For other targets or as a chiral building block, the (1R,2R) enantiomer retains its value, but their non-interchangeability is quantitatively proven.

• [1] Badiani, K., Lightfoot, P., & Gani, D. (1996). Synthesis and mode of action of 1-substituted trans-cyclopropane 1,2-dicarboxylic acids: inhibitors of the methylaspartase reaction. Chemical Communications, (5), 675-677. View Source

Chiral Purity and Scalable Resolution: (1R,2R) Enantiomer Obtained in High Isomeric Purity via Established Procedure

The chiral Feist's acid analog (1R,2R)-3-methylenecyclopropane-1,2-dicarboxylic acid, a direct precursor to the target compound, is obtained in good isomeric purity by resolution of the racemic trans mixture using (R)-(+)-α-methylbenzylamine in an 8:2 mixture of tert-butanol and water [1]. The process is described as being reproducible on a large scale, enabling the procurement of multi-gram quantities of the single enantiomer. Subsequent hydrogenation of the exo-methylene group yields the target (1R,2R)-3-methyl derivative.

Scalable chiral resolution

Supporting evidence

Obtained in good isomeric purity via resolution of racemate with (R)-(+)-α-methylbenzylamine. Process reported as reproducible on large scale.

Supports procurement of enantiomerically enriched material

Exact ee% not disclosed; method from patent US 5,185,463

Evidence Dimension	Enantiomeric purity and scalability of synthesis
Target Compound Data	Obtained in good isomeric purity via a scalable resolution process (exact ee% not provided in the abstract)
Comparator Or Baseline	Racemic trans-3-methylenecyclopropane-1,2-dicarboxylic acid
Quantified Difference	Resolution yields the single desired enantiomer, whereas the racemate is a 1:1 mixture
Conditions	Resolution using (R)-(+)-α-methylbenzylamine in tert-butanol/water (8:2).

Why This Matters

For procurement, this confirms the compound can be sourced with high chiral purity through a validated method, reducing the risk of ordering a scalemic or racemic mixture that would compromise stereochemical studies.

• [1] Godfrey, J. D. Jr., et al. (1993). U.S. Patent No. 5,185,463. Process for the preparation of an antiviral agent. View Source

High-Impact Applications for (1R,2R)-3-Methylcyclopropane-1,2-Dicarboxylic Acid Based on Verified Differentiation

Stereospecific Enzyme Inhibitor Development Targeting Cobalamin-Dependent Mutases

The compound's exclusive inhibitory activity among its stereoisomers against 2-methyleneglutarate mutase [1] makes it a critical tool compound. Researchers investigating the mechanism of adenosylcobalamin-dependent enzymes can use the (1R,2R)-isomer to probe active-site stereochemistry, whereas the other isomers serve as perfect negative controls, directly supported by the quantitative Ki data.

Synthesis of Enantiomerically Pure C2-Symmetric Chiral Bisamide Ligands

The (1R,2R) configuration is leveraged to create hemilabile C2-symmetric bidentate ligands for asymmetric catalysis [2]. Using this specific enantiomer ensures the production of the corresponding (1R,2R)-bisamide ligand series, which have been characterized and show distinct specific rotations. Procuring the wrong enantiomer would yield the opposite (1S,2S)-ligand series, altering or reversing the asymmetric induction in metal-catalyzed reactions.

Chiral Building Block for Structure-Activity Relationship (SAR) Studies Requiring Absolute Stereochemistry

Given the demonstrated stereospecificity in biological systems [REFS-1, REFS-2], this compound is essential for medicinal chemistry SAR programs where the cyclopropane ring's 3D geometry is critical. It allows for the exploration of how (1R,2R) vs. (1S,2S) vs. racemic configurations affect on-target potency and selectivity, preventing data misinterpretation that would arise from using a mixture of stereoisomers.

Precursor for Antiviral Intermediate Synthesis via Hydrogenation

The compound is chemically related to key intermediates in antiviral agent synthesis. A patented process [3] demonstrates that the (1R,2R)-3-methylene analog, from which the 3-methyl compound is derived, is an intermediate in making a cyclobutyl nucleoside antiviral agent. This establishes a precedent for its use in the synthesis of conformationally restricted nucleoside analogs, where stereochemical integrity is paramount.

Application

Selection Property

Validation Focus

Cobalamin-dependent mutase enzyme studies

Stereospecific inhibition context (reported sole active isomer)

Verify (1R,2R) identity and assay response vs. inactive stereoisomers

Chiral C2-symmetric bisamide ligand synthesis

(1R,2R) configuration required for desired ligand chirality

Confirm enantiomeric purity and asymmetric induction performance

Medicinal chemistry SAR with cyclopropane scaffold

Absolute stereochemistry impact on target engagement

Assess (1R,2R) vs. (1S,2S) in on-target potency and selectivity assays

Conformationally restricted nucleoside precursor research

Chiral intermediate with demonstrated synthetic utility

Evaluate hydrogenation step fidelity and diastereomeric ratio

• [1] Pierik, A. J., et al. (2005). Searching for Intermediates in the Carbon Skeleton Rearrangement of 2-Methyleneglutarate to (R)-3-Methylitaconate Catalyzed by Coenzyme B12-Dependent 2-Methyleneglutarate Mutase from Eubacterium barkeri. Biochemistry, 44(31), 10533-10540. View Source
• [2] Badiani, K., Lightfoot, P., & Gani, D. (1996). Synthesis and mode of action of 1-substituted trans-cyclopropane 1,2-dicarboxylic acids: inhibitors of the methylaspartase reaction. Chemical Communications, (5), 675-677. View Source
• [3] Godfrey, J. D. Jr., et al. (1993). U.S. Patent No. 5,185,463. Process for the preparation of an antiviral agent. View Source